Cas no 1286208-86-3 ((S)-1-(3-Bromobenzyl)pyrrolidin-3-amine dihydrochloride)

• Product Name: (S)-1-(3-Bromobenzyl)pyrrolidin-3-amine dihydrochloride
• CAS No: 1286208-86-3
• MF: C₁₁H₁₇BrCl₂N₂
• MW: 328.076080083847
• CID: 4788132
• Update Time: 2025-10-05

(S)-1-(3-Bromobenzyl)pyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-Bromobenzyl)pyrrolidin-3-aminedihydrochloride
• (S)-1-(3-Bromobenzyl)pyrrolidin-3-amine dihydrochloride

• Inchi： 1S/C11H15BrN2.2ClH/c12-10-3-1-2-9(6-10)7-14-5-4-11(13)8-14;;/h1-3,6,11H,4-5,7-8,13H2;2*1H/t11-;;/m0../s1
• InChI Key： BLLPNFOWOSEOSB-IDMXKUIJSA-N
• SMILES： BrC1=CC=CC(=C1)CN1CC[C@@H](C1)N.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 186
• Topological Polar Surface Area: 29.3

Additional information on (S)-1-(3-Bromobenzyl)pyrrolidin-3-amine dihydrochloride

Comprehensive Profile of (S)-1-(3-Bromobenzyl)pyrrolidin-3-amine dihydrochloride (CAS 1286208-86-3): Synthesis, Applications, and Research Insights

The compound (S)-1-(3-Bromobenzyl)pyrrolidin-3-amine dihydrochloride (CAS 1286208-86-3) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. As a chiral pyrrolidine derivative with a 3-bromobenzyl substitution, this molecule serves as a valuable building block in medicinal chemistry, particularly in the development of central nervous system (CNS) targeting compounds. The dihydrochloride salt form enhances its water solubility, making it particularly useful in biological studies and formulation development.

Recent literature highlights the growing demand for chiral amine intermediates like (S)-1-(3-Bromobenzyl)pyrrolidin-3-amine, especially in the synthesis of dopamine receptor modulators and serotonin reuptake inhibitors. The presence of the bromine atom at the meta position offers versatile opportunities for further functionalization through cross-coupling reactions, a feature that aligns with current trends in fragment-based drug discovery. Researchers are particularly interested in how the stereochemistry at the pyrrolidin-3-amine center influences biological activity, a hot topic in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS 1286208-86-3 represents an excellent example of asymmetric synthesis applications. The compound's preparation typically involves enantioselective reduction of prochiral ketones or chiral resolution techniques, both areas experiencing rapid methodological advancements. Analytical chemists emphasize the importance of HPLC methods for determining enantiomeric purity, as even minor impurities can significantly impact pharmacological properties. These quality control aspects are crucial for researchers sourcing this material for high-throughput screening campaigns.

The physicochemical properties of (S)-1-(3-Bromobenzyl)pyrrolidin-3-amine dihydrochloride make it particularly suitable for neuroscience research applications. Its molecular weight (329.05 g/mol for free base; 402.00 g/mol for dihydrochloride) and logP characteristics suggest favorable blood-brain barrier penetration, explaining its frequent appearance in studies of neurotransmitter analogs. Current investigations explore its potential as a precursor for PET radiotracers, leveraging the bromine atom for isotope exchange with fluorine-18 or other positron-emitting isotopes.

Stability studies indicate that CAS 1286208-86-3 maintains integrity under standard laboratory storage conditions (-20°C, desiccated), though researchers recommend protecting the compound from prolonged light exposure due to the aryl bromide moiety. This stability profile contributes to its reliability in long-term biological assays and makes it a practical choice for academic and industrial laboratories alike. The dihydrochloride form's hygroscopic nature necessitates careful handling in humid environments, a consideration frequently discussed in pharmaceutical formulation forums.

Emerging applications for this compound include its use in molecular imaging probes and as a template for GPCR ligand development. The scientific community has shown particular interest in its potential role in designing allosteric modulators, given the privileged structure of the pyrrolidine scaffold. These applications align with current drug discovery trends focusing on targeted therapies with improved selectivity profiles. Computational chemists are actively modeling the compound's conformational flexibility to predict its binding modes with various biological targets.

Quality specifications for (S)-1-(3-Bromobenzyl)pyrrolidin-3-amine dihydrochloride typically require ≥98% chemical purity and ≥99% enantiomeric excess, with stringent limits on residual solvents and heavy metals. These standards reflect the compound's use in preclinical development stages, where impurity profiles can significantly impact toxicity assessments. Analytical techniques such as chiral LC-MS and 1H/13C NMR are commonly employed for characterization, with particular attention to the amine proton signals in DMSO-d6 solutions.

The commercial availability of CAS 1286208-86-3 from specialized fine chemical suppliers has facilitated its adoption across diverse research programs. Current market analysis indicates growing demand for this chiral building block, particularly among researchers working on neurological disorder therapeutics. The compound's price point and synthetic accessibility position it as a cost-effective alternative to more complex pharmacophores in early-stage discovery projects.

Future research directions for this compound likely include exploration of its metabolic stability and cytochrome P450 interactions, crucial parameters in drug development. The 3-bromophenyl group's influence on these properties presents an interesting area for investigation, potentially leading to novel structure-metabolism relationship insights. Additionally, the compound's utility in click chemistry applications through bromine-azide exchange reactions remains underexplored, representing an opportunity for methodological innovation.

In summary, (S)-1-(3-Bromobenzyl)pyrrolidin-3-amine dihydrochloride (CAS 1286208-86-3) stands as a versatile and scientifically valuable compound with broad applicability in medicinal chemistry and drug discovery. Its unique structural features, combined with favorable physicochemical properties, ensure its continued relevance in addressing current challenges in targeted drug design and neuropharmacology research. As synthetic methodologies advance and biological understanding deepens, this molecule will likely find expanded utility in developing next-generation therapeutic agents.